JP 1302 Dihydrochloride

• IUPAC Name: N-[4-(4-methylpiperazin-1-yl)phenyl]acridin-9-amine;dihydrochloride
• InChI: InChI=1S/C24H24N4.2ClH/c1-27-14-16-28(17-15-27)19-12-10-18(11-13-19)25-24-20-6-2-4-8-22(20)26-23-9-5-3-7-21(23)24;;/h2-13H,14-17H2,1H3,(H,25,26);2*1H
• InChI Key: VVZOADYFJAJZGL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)NC3=C4C=CC=CC4=NC5=CC=CC=C53.Cl.Cl
• Molecular Formula: C24H26Cl2N4
• Molecular Weight: 441.4 g/mol

Description

JP 1302 Dihydrochloride is a potent and selective α2C antagonist. It displays approximately 50-fold selectivity over other α2-adrenoceptor subtypes. The Ki values are 28, 1470, 1700, and 3150 nM for human α2C, α2B, α2D, and α2A subtypes respectively.

Molecular Structure Analysis

The molecular weight of JP 1302 Dihydrochloride is 441.4. Its molecular formula is C24H24N4.2HCl. The chemical name is N - [4- (4-Methyl-1-piperazinyl)phenyl]-9-acridinamine dihydrochloride.

Physical And Chemical Properties Analysis

JP 1302 Dihydrochloride is soluble to 100 mM in water. It should be stored at -20°C.

Scientific Research Applications

Adrenergic α2C Receptor Antagonist

. . .

Antagonizes Adrenalin-Stimulated 35 GTP γ S Binding

. .

Antidepressant Effects

. This suggests its potential application in the treatment of depressive disorders.

Antipsychotic Effects

. This indicates its possible use in managing psychotic symptoms.

Reverses Phencyclidine-Induced Decreases

. This suggests its potential use in research related to sensory gating deficits observed in schizophrenia.

Reduces Haloperidol-Induced Bradykinesia and Catalepsy

. This indicates its potential application in the study of Parkinson’s disease and other movement disorders.

Increases Systolic Blood Pressure

. This suggests its potential use in cardiovascular research.

High Purity for Research Use

, making it suitable for use in various laboratory research applications.

Mechanism of Action

Target of Action

JP 1302 Dihydrochloride is a potent, selective, high-affinity antagonist of the α2C-adrenoceptor . The α2C-adrenoceptor is a subtype of the α2-adrenoceptor, which is a type of adrenergic receptor. Adrenergic receptors are a class of G protein-coupled receptors that are targets of many catecholamines like norepinephrine (noradrenaline) and epinephrine (adrenaline) produced by the body, but also many medications .

Mode of Action

JP 1302 Dihydrochloride interacts with its target, the α2C-adrenoceptor, by binding to it with high affinity . This binding antagonizes the receptor, effectively blocking its function . It displays 50-fold selectivity over other α2-adrenoceptor subtypes . The Ki values (binding affinity) for human subtypes are 28 nM for α2C, 1470 nM for α2B, 1700 nM for α2D, and 3150 nM for α2A .

Biochemical Pathways

The α2C-adrenoceptor is involved in various biochemical pathways, particularly those related to the response to catecholamines like adrenaline. By antagonizing this receptor, JP 1302 Dihydrochloride can affect these pathways and their downstream effects . .

Result of Action

JP 1302 Dihydrochloride potently antagonizes adrenalin-stimulated 35 GTP γ S binding in vitro . This suggests that it can inhibit the cellular responses normally triggered by adrenaline. It has been shown to produce antidepressant and antipsychotic-like effects in vivo .

Safety and Hazards

JP 1302 Dihydrochloride is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. It should only be handled by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Future Directions

JP 1302 Dihydrochloride shows antidepressant and antipsychotic-like effects. It can potentially be used for neuropsychiatric disorders and renal dysfunction research.